Cas no 1208084-30-3 (6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine)

• Product Name: 6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine
• CAS No: 1208084-30-3
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 1081514
• PubChem ID: 71748389
• Update Time: 2025-05-23

6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine
• 1208084-30-3
• DTXSID60857496

• Inchi： 1S/C7H5BrClN3/c8-6-4-12-3-5(1-9)11-7(12)2-10-6/h2-4H,1H2
• InChI Key： RHMHCWNGXVXAHD-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=C(CCl)N=C2C=N1

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine

6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine: A Comprehensive Overview

6-Bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine (CAS No. 1208084-30-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the imidazo[1,2-a]pyrazine family, which is known for its unique structural properties and potential applications in drug development and advanced materials. The cas no 1208084-30-3 identifier uniquely identifies this compound within chemical databases, ensuring precise referencing in scientific literature and industrial applications.

The structure of 6-bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine is characterized by a fused bicyclic system consisting of an imidazole and pyrazine ring. The bromine atom at position 6 and the chloromethyl group at position 2 introduce significant electronic and steric effects, which are critical for its reactivity and biological activity. Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced pharmaceutical agents, particularly in the development of anticancer drugs. Researchers have demonstrated that the brominated derivative exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further preclinical testing.

One of the most intriguing aspects of 6-bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine is its role in click chemistry. The chloromethyl group at position 2 serves as an excellent leaving group, enabling efficient coupling reactions with nucleophiles. This property has been exploited in the synthesis of bioconjugates and functional polymers, where precise control over molecular architecture is essential. Moreover, the compound's ability to act as a versatile building block has led to its use in constructing complex heterocyclic frameworks, which are valuable in both academic research and industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 6-bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine. Density functional theory (DFT) calculations have revealed that the compound exhibits a high degree of aromaticity due to its conjugated π-system. This aromaticity not only enhances its stability but also contributes to its unique optical properties. Experimental studies have confirmed that the compound displays strong fluorescence under UV irradiation, making it a potential candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors.

In terms of synthesis, 6-bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine can be prepared via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The key challenge lies in achieving high yields while maintaining the integrity of the sensitive functional groups. Recent optimizations have focused on using microwave-assisted synthesis techniques, which significantly reduce reaction times while improving product purity. These advancements have made the compound more accessible for large-scale production and commercial applications.

The application of 6-bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine extends beyond traditional pharmaceuticals into emerging fields such as nanotechnology and green chemistry. For instance, researchers have explored its use as a ligand in metalloorganic frameworks (MOFs), where it facilitates the formation of highly porous materials with exceptional gas adsorption capabilities. Additionally, its ability to act as a catalyst in asymmetric synthesis reactions has opened new avenues for sustainable chemical manufacturing.

In conclusion, 6-bromo-2-(chloromethyl)imidazo[1,2-a]pyrazine (CAS No. 1208084-30-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position it as a key player in future innovations within medicinal chemistry and materials science.